Cas no 1807210-41-8 (3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene)

• Product Name: 3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene
• CAS No: 1807210-41-8
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• CID: 5006804
• Update Time: 2025-10-31

3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5ClF4O/c1-4-2-5(9)7(6(10)3-4)14-8(11,12)13/h2-3H,1H3
• InChI Key： OQLHXCDLJXTUFJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene

Introduction to 3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene (CAS No. 1807210-41-8)

3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene, identified by the Chemical Abstracts Service Number (CAS No.) 1807210-41-8, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of substituted benzenes, characterized by its chloro, fluoro, and trifluoromethoxy functional groups, which contribute to its unique chemical properties and reactivity. The structural arrangement of these substituents on the benzene ring imparts specific electronic and steric effects, making it a valuable intermediate in synthetic chemistry.

The significance of 3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene lies in its potential applications as a building block for more complex molecules. In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. This compound, with its multiple fluorine atoms and electron-withdrawing groups, is particularly intriguing for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the role of 3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a precursor in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The presence of both chloro and trifluoromethoxy groups allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of diverse pharmacophores.

In addition to its pharmaceutical applications, 3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene has shown promise in agrochemical research. Fluorinated aromatic compounds are known for their efficacy as pesticides and herbicides due to their stability under environmental conditions and their ability to interact with biological targets in pests. The specific substitution pattern of this compound makes it a suitable candidate for designing next-generation crop protection agents that are both effective and environmentally friendly.

The synthesis of 3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include halogenation, fluorination, and methoxylation reactions, which are facilitated by advanced catalytic systems. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in these transformations. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethoxy group with high precision.

One of the most notable advancements in the utilization of 3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene is its application in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that bind to biological targets with moderate affinity. These fragments can then be optimized through iterative modifications to produce lead compounds with higher potency. The structural features of 3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene, such as its aromatic core and multiple substituents, make it an ideal candidate for generating novel pharmacological scaffolds.

The computational modeling of 3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene has also been extensively studied to understand its interactions with biological targets. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound binds to enzymes and receptors at the atomic level. These studies not only aid in rational drug design but also help in predicting potential side effects by identifying off-target interactions.

In conclusion, 3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene (CAS No. 1807210-41-8) is a versatile fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic pathways and biological interactions, making it a valuable tool for researchers seeking to develop innovative therapeutic solutions. As the field of fluorinated chemistry continues to evolve, compounds like 3-Chloro-5-fluoro-4-(trifluoromethoxy)toluene will undoubtedly play a crucial role in advancing drug discovery and agricultural science.